Cas no 75768-93-3 (C.I. Direct Red 81, triethanolamine salt)

• Product Name: C.I. Direct Red 81, triethanolamine salt
• CAS No: 75768-93-3
• MF: C₄₁H₅₁N₇O₁₄S₂
• MW: 930.012148141861
• CID: 575049
• PubChem ID: 136072335
• Update Time: 2025-04-19

C.I. Direct Red 81, triethanolamine salt Chemical and Physical Properties

Names and Identifiers

• C.I. Direct Red 81, triethanolamine salt
• (3Z)-7-benzamido-4-oxo-3-[[4-[(4-sulfophenyl)diazenyl]phenyl]hydrazinylidene]naphthalene-2-sulfonic acid,2-[bis(2-hydroxyethyl)amino]ethanol
• 2-Naphthalenesulfonic acid, 7-(benzoylamino)-4-hydroxy-3-4-(4-sulfophenyl)azophenylazo-, compd. with 2,2,2-nitrilotrisethanol (1:2)
• 7-Benzamido-4-hydroxy-3-((p-((p-sulfophenyl)azo)phenyl)azo)-2-naphthalenesulfonic acid, triethanolamine salt (1:2)
• DTXSID30888499
• 75768-93-3

• Inchi： 1S/C29H21N5O8S2.2C6H15NO3/c35-28-25-15-12-23(30-29(36)18-4-2-1-3-5-18)16-19(25)17-26(44(40,41)42)27(28)34-33-21-8-6-20(7-9-21)31-32-22-10-13-24(14-11-22)43(37,38)39;2*8-4-1-7(2-5-9)3-6-10/h1-17,35H,(H,30,36)(H,37,38,39)(H,40,41,42);2*8-10H,1-6H2/b32-31+,34-33+;;
• InChI Key： AGDOOUWHPYRVNU-DUCFOALUSA-N
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)NC(C1C=CC=CC=1)=O)O)/N=N/C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)S(=O)(=O)O)(=O)(=O)O.OCCN(CCO)CCO.OCCN(CCO)CCO

Computed Properties

• Exact Mass: 929.29354167g/mol
• Monoisotopic Mass: 929.29354167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 64
• Rotatable Bond Count: 20
• Complexity: 1300
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 352Ų